Cas no 1249798-49-9 (4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol)

• Product Name: 4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol
• CAS No: 1249798-49-9
• MF: C₉H₁₇N₃OS
• MW: 215.31578040123
• CID: 5197262
• PubChem ID: 61246265
• Update Time: 2023-11-24

4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[(1,2,3-thiadiazol-4-ylmethyl)amino]pentan-1-ol
• 2-(((1,2,3-Thiadiazol-4-yl)methyl)amino)-4-methylpentan-1-ol
• 4-methyl-2-{[(1,2,3-thiadiazol-4-yl)methyl]amino}pentan-1-ol
• 1-Pentanol, 4-methyl-2-[(1,2,3-thiadiazol-4-ylmethyl)amino]-
• 4-methyl-2-{(1,2,3-thiadiazol-4-yl)methylamino}pentan-1-ol

• Inchi： 1S/C9H17N3OS/c1-7(2)3-8(5-13)10-4-9-6-14-12-11-9/h6-8,10,13H,3-5H2,1-2H3
• InChI Key： UIPQJUSXEFIMPI-UHFFFAOYSA-N
• SMILES： S1C=C(CNC(CO)CC(C)C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 157
• XLogP3: 0.9
• Topological Polar Surface Area: 86.3